Cas no 111833-27-3 (6-Fluoro-2,2-dimethyl-cyclohexanone)

• Product Name: 6-Fluoro-2,2-dimethyl-cyclohexanone
• CAS No: 111833-27-3
• MF: C₈H₁₃FO
• MW: 144.186626195908
• MDL: MFCD34469069
• CID: 5156934
• PubChem ID: 85536186
• Update Time: 2026-03-04

6-Fluoro-2,2-dimethyl-cyclohexanone Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-2,2-dimethyl-cyclohexanone

• MDL： MFCD34469069
• Inchi： 1S/C8H13FO/c1-8(2)5-3-4-6(9)7(8)10/h6H,3-5H2,1-2H3
• InChI Key： XUVMBPCNGMOXSY-UHFFFAOYSA-N
• SMILES： C1(=O)C(F)CCCC1(C)C

Computed Properties

• Exact Mass: 144.095043196g/mol
• Monoisotopic Mass: 144.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

Additional information on 6-Fluoro-2,2-dimethyl-cyclohexanone

6-Fluoro-2,2-Dimethyl-Cyclohexanone: A Comprehensive Overview

6-Fluoro-2,2-Dimethyl-Cyclohexanone, also known by its CAS number 111833-27-3, is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a cyclohexanone ring substituted with a fluorine atom at the 6-position and two methyl groups at the 2-position. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

The synthesis of 6-Fluoro-2,2-Dimethyl-Cyclohexanone typically involves multi-step organic reactions, often utilizing fluorination techniques to introduce the fluorine atom at the desired position. Recent advancements in catalytic methods and transition metal-mediated reactions have significantly improved the efficiency and selectivity of its synthesis. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to achieve high yields of this compound with minimal byproducts. These methods not only enhance the scalability of production but also align with the growing demand for sustainable chemical processes.

One of the most notable applications of 6-Fluoro-2,2-Dimethyl-Cyclohexanone is in the pharmaceutical industry. The compound serves as an intermediate in the synthesis of various bioactive molecules, including antibiotics and anti-inflammatory agents. Its fluorinated structure contributes to enhanced pharmacokinetic properties, such as improved bioavailability and metabolic stability. Recent studies have demonstrated its potential as a lead compound in drug discovery programs targeting specific enzyme inhibitors and receptor modulators.

In addition to its pharmaceutical applications, 6-Fluoro-2,2-Dimethyl-Cyclohexanone has found utility in materials science. Its rigid cyclohexanone framework makes it an ideal candidate for use in polymer synthesis and as a building block for advanced materials. Researchers have explored its role in constructing fluorous polymers, which exhibit unique properties such as resistance to fouling and high thermal stability. These materials hold promise for applications in water treatment, oil recovery, and high-performance coatings.

The physical and chemical properties of 6-Fluoro-2,2-Dimethyl-Cyclohexanone are well-documented. It exists as a crystalline solid at room temperature with a melting point of approximately 105°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum reveals strong absorption bands due to conjugation within the cyclohexanone ring, making it suitable for use in photochemical reactions.

Recent research has focused on understanding the reactivity of 6-Fluoro-2,2-Dimethyl-Cyclohexanone under various reaction conditions. For example, studies have investigated its participation in enolate formation reactions, which are crucial for constructing complex carbon frameworks. The presence of electron-withdrawing fluorine substituent enhances the acidity of the alpha-hydrogens, facilitating enolate formation under mild conditions. This property has been exploited in asymmetric synthesis strategies to produce enantiomerically enriched compounds.

In terms of environmental impact, 6-Fluoro-2,2-Dimethyl-Cyclohexanone has been assessed for its biodegradability and toxicity profiles. Experimental data indicate that it undergoes moderate biodegradation under aerobic conditions, with microbial communities playing a key role in its transformation. However, further studies are required to fully understand its long-term environmental fate and potential risks.

The increasing demand for specialized organic compounds like 6-Fluoro-2,2-Dimethyl-Cyclohexanone underscores the importance of continuous innovation in synthetic methodologies and application development. As research progresses, this compound is expected to find new roles across diverse industries, contributing to advancements in medicine, materials science, and beyond.